10.1039/B601943A | Natural cis-solamin is a mixture of two tetra-epimeric diastereoisomers: biosynthetic implications for Annonaceous acetogenins† | Kuujia.com

Natural cis-solamin is a mixture of two tetra-epimeric diastereoisomers: biosynthetic implications for Annonaceous acetogenins†

Organic & Biomolecular Chemistry Pub Date: 2006-02-24 DOI: 10.1039/B601943A

Abstract

The anti-tumour natural product cis-solamin has been shown to occur as a mixture two of tetra-epimeric diastereoisomers 1A and 1B, whereas solamin (6) was isolated as a single diastereoisomer; the biosyntheses of 1A/B and 6 are likely to involve enzyme-mediated cyclohydrations of the bis-epoxide acetogenins anti-diepomuricanin A2 and syn-diepomuricanin A1 respectively, where addition of water occurs regioselectively at either C15 or C20.

Graphical abstract: Natural cis-solamin is a mixture of two tetra-epimeric diastereoisomers: biosynthetic implications for Annonaceous acetogenins

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Organic & Biomolecular Chemistry

Journal Name：Organic & Biomolecular Chemistry

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